Cas no 1248438-81-4 (Ethyl 2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)acetate)

• Product Name: Ethyl 2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)acetate
• CAS No: 1248438-81-4
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD14619298
• CID: 1037433
• PubChem ID: 60748122
• Update Time: 2025-07-18

Ethyl 2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1H-1,2,4-Triazole-1-acetic acid ethyl ester
• ethyl 2-(3,5-dimethyl-1,2,4-triazol-1-yl)acetate
• Ethyl 2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)acetate
• Ethyl (3,5-dimethyl-1H-1,2,4-triazol-1-yl)acetate
• DB-360329
• Ethyl2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)acetate
• DTXSID10733998
• 1248438-81-4
• (3,5-Dimethyl-[1,2,4]triazol-1-yl)-acetic acid ethyl ester
• 1H-1,2,4-Triazole-1-acetic acid, 3,5-dimethyl-, ethyl ester
• Y14616

• MDL： MFCD14619298
• Inchi： 1S/C8H13N3O2/c1-4-13-8(12)5-11-7(3)9-6(2)10-11/h4-5H2,1-3H3
• InChI Key： CLGOVALFRNBOAG-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(C)=NC(C)=N1)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57Ų

Additional information on Ethyl 2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)acetate

Ethyl 2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)acetate (CAS No. 1248438-81-4): A Comprehensive Overview

Ethyl 2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)acetate (CAS No. 1248438-81-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of 1,2,4-triazole and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements associated with this compound.

The chemical structure of Ethyl 2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)acetate consists of an ethyl ester group attached to an acetate moiety, which is further substituted with a 3,5-dimethyl-1H-1,2,4-triazole ring. This structure imparts the compound with a combination of hydrophobic and hydrophilic properties, making it suitable for various applications in drug design and development. The presence of the triazole ring is particularly noteworthy due to its known bioisosteric properties and ability to enhance the pharmacological activity of molecules.

In terms of synthesis, Ethyl 2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)acetate can be prepared through several routes. One common method involves the reaction of ethyl bromoacetate with 3,5-dimethyl-1H-1,2,4-triazole in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution and yields the desired product in good yield. Another approach involves the coupling of ethyl 2-chloroacetate with 3,5-dimethyl-1H-1,2,4-triazole using a palladium catalyst. These synthetic methods are well-documented in the literature and have been optimized for scalability and efficiency.

The biological activities of Ethyl 2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)acetate have been extensively studied in recent years. One of the most significant areas of research has been its potential as an antifungal agent. Studies have shown that this compound exhibits potent antifungal activity against a wide range of pathogenic fungi, including Candida albicans and Aspergillus species. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key metabolic pathways. This makes it a promising candidate for the development of new antifungal drugs.

Beyond its antifungal properties, Ethyl 2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)acetate has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines through the activation of caspase-dependent pathways. Additionally, it has shown promise in inhibiting angiogenesis and metastasis in tumor models. These findings suggest that Ethyl 2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)acetate may have broad-spectrum anticancer activity and warrants further investigation in clinical trials.

In the context of drug delivery, the unique physicochemical properties of Ethyl 2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)acetate make it an attractive candidate for formulation into various dosage forms. For example, it can be incorporated into liposomes or nanoparticles to enhance its bioavailability and target delivery to specific tissues or organs. Recent studies have explored the use of these formulations in both antifungal and anticancer therapies with promising results.

The pharmacokinetic profile of Ethyl 2-(3,5-dimethyl-1H-1,2,4-triazol-1-y l)acetate has also been studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by hepatic enzymes and excreted via both renal and biliary routes.

In terms of safety, preclinical toxicology studies have indicated that Ethyl 2-(3 ,5-dimethyl - 1 H - 1 , 2 , 4 - triazol - 1 - yl ) acetate has a low toxicity profile at therapeutic doses. However, as with any new drug candidate , comprehensive safety assessments are essential before advancing to clinical trials . These assessments typically include evaluations of genotoxicity , carcinogenicity , reproductive toxicity , and immunotoxicity .

The future prospects for Ethyl 2-(3 ,5-dimethyl - 1 H - 1 , 2 , 4 - triazol - 1 - yl ) acetate are promising . Ongoing research continues to explore its potential applications in various therapeutic areas , including infectious diseases , cancer , and inflammatory disorders . Additionally , efforts are being made to optimize its chemical structure to enhance its potency , selectivity , and safety . Collaborative efforts between academic institutions , pharmaceutical companies , and regulatory agencies will be crucial in translating these findings into effective treatments for patients .